Cas no 1355701-46-0 (N-[cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1355701-46-0
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6442179
• PubChem ID: 56826659
• Update Time: 2025-06-08

N-[cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1129537615
• AKOS033068301
• 1355701-46-0
• N-[cyano-(2,3-dimethoxyphenyl)methyl]-1-prop-2-ynylpiperidine-4-carboxamide
• N-[cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• EN300-26622662

• Inchi： 1S/C19H23N3O3/c1-4-10-22-11-8-14(9-12-22)19(23)21-16(13-20)15-6-5-7-17(24-2)18(15)25-3/h1,5-7,14,16H,8-12H2,2-3H3,(H,21,23)
• InChI Key： PCKJIMOZFNXQAQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC(C#N)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1355701-46-0): An Overview

N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1355701-46-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of piperidine and features a unique structural arrangement that includes a cyano group, a dimethoxyphenyl moiety, and a propargyl substituent. These structural elements contribute to its potential biological activities and make it an interesting candidate for various therapeutic applications.

The cyano group in the molecule is known for its ability to modulate biological activity by influencing the electronic properties of the compound. The presence of the dimethoxyphenyl moiety adds further complexity to the molecule, potentially enhancing its interactions with biological targets. The propargyl substituent, on the other hand, introduces a triple bond that can participate in various chemical reactions, making the compound versatile in terms of its synthetic applications.

Recent studies have focused on the potential therapeutic applications of N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. One notable area of research is its activity as a piperidine derivative with potential anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Another area of interest is the compound's ability to modulate neurotransmitter systems. Research has indicated that N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide can interact with serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in various neurological disorders such as depression and anxiety. This interaction has led to further investigation into its potential as a novel antidepressant or anxiolytic agent.

In addition to its anti-inflammatory and neuropharmacological properties, N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has also been studied for its potential antiviral activity. Preliminary studies have shown that it can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). This antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The synthesis of N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide involves several steps that require precise control over reaction conditions. The key steps include the formation of the cyano group through a nitrile substitution reaction, the introduction of the dimethoxyphenyl moiety via a coupling reaction, and the addition of the propargyl substituent through an alkyne functionalization step. These synthetic pathways are well-documented in the literature and have been optimized to achieve high yields and purity levels.

From a pharmacokinetic perspective, N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide exhibits favorable properties such as good solubility and stability in biological media. Its bioavailability and distribution within the body have been studied using animal models, providing valuable insights into its potential therapeutic window. These studies have shown that the compound can effectively cross biological membranes and reach target tissues, making it suitable for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide in humans. Early-phase trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

In conclusion, N-[Cyano(2,3-dimethoxyphenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1355701-46-0) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various fields.